N-(2-methoxy-1-methylethyl)-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of related benzenesulfonamide compounds often involves multiple steps, including reactions that introduce specific functional groups to achieve the desired compound. For example, Gao et al. (2014) described a high-yield synthesis process for a related compound, showcasing the methodologies that could be adapted for the synthesis of N-(2-methoxy-1-methylethyl)-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide, involving O-[(11)C]-methylation and purification steps to achieve high specificity and yield (Gao et al., 2014).
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives is often characterized by X-ray diffraction studies. Rodrigues et al. (2015) and Mohamed-Ezzat et al. (2023) have provided insights into the crystal structures of similar compounds, highlighting the importance of C—H⋯π and π–π interactions in determining the supramolecular architecture of these molecules. Such analyses are crucial for understanding the molecular structure of N-(2-methoxy-1-methylethyl)-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide (Rodrigues et al., 2015); (Mohamed-Ezzat et al., 2023).
Chemical Reactions and Properties
Benzenesulfonamide compounds participate in various chemical reactions, contributing to their diverse chemical properties. For instance, the work by Oinuma et al. (1991) on membrane-bound phospholipase A2 inhibitors showcases the chemical versatility and potential reactivity of sulfonamide derivatives in biological systems. Such studies can provide a foundation for understanding the chemical reactivity of N-(2-methoxy-1-methylethyl)-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide in similar contexts (Oinuma et al., 1991).
Physical Properties Analysis
The physical properties of benzenesulfonamide derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. Detailed crystallographic studies, like those performed by Sreenivasa et al. (2014), provide valuable data on the crystal systems, space groups, and hydrogen bonding patterns, which are essential for comprehending the physical properties of these compounds (Sreenivasa et al., 2014).
Scientific Research Applications
Photodynamic Therapy Applications
One study discusses the synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base. These compounds exhibit remarkable fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potent Type II photosensitizers suitable for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Molecular Imaging Applications
Another research paper focuses on the synthesis of N-(4-diethylamino)benzyl-4-[¹¹C]methoxy-N-(p-tolyl)benzenesulfonamide as a new potential PET selective CB2 radioligand, highlighting its use in molecular imaging to study CB2 receptor distribution, which is relevant for diseases such as cancer, neurological disorders, and inflammation (Gao et al., 2014).
Corrosion Inhibition Applications
The corrosion inhibition properties of certain piperidine derivatives on iron were evaluated through quantum chemical calculations and molecular dynamics simulations. These studies suggest that derivatives like N-(2-methoxy-1-methylethyl)-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide could have potential applications in protecting metals from corrosion, especially in industrial settings (Kaya et al., 2016).
Structural and Material Science Applications
The synthesis and X-ray diffraction studies of various benzenesulfonamide derivatives provide insights into their molecular structures and potential applications in material science. For example, N-(3-methoxybenzoyl)benzenesulfonamide's structural characterization via single crystal x-ray diffraction studies reveals details about its crystal system and potential for designing new materials (Sreenivasa et al., 2014).
properties
IUPAC Name |
N-(1-methoxypropan-2-yl)-4-methylsulfanyl-3-(piperidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S2/c1-13(12-23-2)18-25(21,22)14-7-8-16(24-3)15(11-14)17(20)19-9-5-4-6-10-19/h7-8,11,13,18H,4-6,9-10,12H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUTZCIDQNRASAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methoxypropan-2-yl)-4-(methylsulfanyl)-3-(piperidin-1-ylcarbonyl)benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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